Cas no 98142-20-2 (4-Chloro-6-methylpyrimidine-2-carboxamide)

• Product Name: 4-Chloro-6-methylpyrimidine-2-carboxamide
• CAS No: 98142-20-2
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 1092159
• PubChem ID: 72942088
• Update Time: 2025-04-20

4-Chloro-6-methylpyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methylpyrimidine-2-carboxamide
• SCHEMBL5042745
• SB56300
• 98142-20-2

• Inchi： 1S/C6H6ClN3O/c1-3-2-4(7)10-6(9-3)5(8)11/h2H,1H3,(H2,8,11)
• InChI Key： XHGBTUNWRCHWHI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 171.0199395g/mol
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives